Cas no 126320-77-2 (Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-buten-1-yl)-, (5S)-)

• Product Name: Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-buten-1-yl)-, (5S)-
• CAS No: 126320-77-2
• MF: C₁₆H₂₁N₃S
• MW: 287.423042058945
• CID: 173863
• Update Time: 2025-04-19

Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-buten-1-yl)-, (5S)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5,1-jk][1,4]benzodiazepine-2(1H)-thione,4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-buten-1-yl)-, (5S)-
• TIBO R82150

• Inchi： 1S/C16H21N3S/c1-11(2)7-8-18-10-13-5-4-6-14-15(13)19(9-12(18)3)16(20)17-14/h4-7,12H,8-10H2,1-3H3,(H,17,20)/t12-/m0/s1
• InChI Key： WTTIBCHOELPGFK-LBPRGKRZSA-N
• SMILES： S=C1NC2=CC=CC3=C2N1C[C@H](C)N(C/C=C(\C)/C)C3

Computed Properties

• Exact Mass: 287.14583

Experimental Properties

• PSA: 18.51